2-(4-benzylpiperidin-1-yl)-4-(2-methoxyphenyl)-8-methyl-4H-pyrimido[1,2-a][1,3,5]triazin-6-ol

• Molecular Formula: C26H29N5O2
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 2-(4-benzylpiperidin-1-yl)-4-(2-methoxyphenyl)-8-methyl-1,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C26H29N5O2/c1-18-16-23(32)31-24(21-10-6-7-11-22(21)33-2)28-25(29-26(31)27-18)30-14-12-20(13-15-30)17-19-8-4-3-5-9-19/h3-11,16,20,24H,12-15,17H2,1-2H3,(H,27,28,29)
• InChI Key: KUUYSFDILVBILD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(N=C(NC2=N1)N3CCC(CC3)CC4=CC=CC=C4)C5=CC=CC=C5OC

Description

2-(4-benzylpiperidin-1-yl)-4-(2-methoxyphenyl)-8-methyl-4H-pyrimido[1,2-a][1,3,5]triazin-6-ol is a high-purity chemical compound supplied for non-clinical research applications. This complex heterocyclic molecule features a pyrimidotriazine core structure substituted with a 2-methoxyphenyl group, a methyl group, and a hydroxl group, and is further functionalized with a 4-benzylpiperidine moiety. The structural complexity of this compound suggests potential for diverse biochemical interactions, making it a candidate for investigations in medicinal chemistry and drug discovery. Piperidine derivatives are commonly explored in pharmaceutical research for their bioactive properties, and the presence of this scaffold indicates this compound may be of significant interest for probing biological pathways. This product is intended for use in controlled laboratory settings by qualified researchers. Its potential research applications include, but are not limited to, serving as a reference standard in analytical chemistry, a building block in synthetic chemistry for the development of novel molecular entities, or a lead compound in biochemical and pharmacological assays to investigate mechanisms of action. It is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the product's Safety Data Sheet (SDS) prior to handling.

Biological Activity

The compound 2-(4-benzylpiperidin-1-yl)-4-(2-methoxyphenyl)-8-methyl-4H-pyrimido[1,2-a][1,3,5]triazin-6-ol is a member of a class of compounds known for their potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

This compound has a complex structure that includes a pyrimidine and triazine core, which are known for their diverse biological activities. The molecular formula is $C_{23}H_{29}N_5O$ with a molecular weight of approximately 405.5 g/mol. Its structure can be represented as follows:

Property	Value
Molecular Formula	C23H29N5O
Molecular Weight	405.5 g/mol
XLogP3	4.7
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	8

The biological activity of this compound is primarily attributed to its interaction with various neurotransmitter receptors and enzymes. Its structural motifs allow it to potentially act as a modulator of sigma receptors, which are implicated in several neurological disorders.

Sigma Receptor Interaction

Research indicates that compounds similar to this one exhibit high affinity for sigma receptors, particularly sigma-1 and sigma-2 subtypes. These receptors are involved in the modulation of neurotransmitter release and have been linked to neuroprotective effects. For example, the compound N-(N-benzylpiperidin-4-yl)-4-iodobenzamide showed significant binding affinity to sigma receptors in MCF-7 breast cancer cells, suggesting a potential role in cancer treatment .

Anticancer Properties

Preliminary studies suggest that the compound may possess cytostatic properties against various cancer cell lines. For instance, a related compound exhibited cytostatic activity against pancreatic cancer cells (DAN-G) with an IC50 value indicating effective inhibition of cell proliferation .

Neuroprotective Effects

The neuroprotective potential of this compound has been explored through its interaction with monoamine oxidase (MAO) enzymes. Inhibition of MAO-A and MAO-B is beneficial in treating neurodegenerative diseases like Parkinson's and Alzheimer's. Compounds structurally similar to this one have demonstrated selective inhibition of MAO-B, which is crucial for neuroprotection .

Case Studies

• Cytotoxicity Assessment : A study assessed the cytotoxicity of related pyrimidine derivatives using luminescence assays, revealing varying degrees of potency against prostate cancer cell lines (PC3M). The findings indicated that structural modifications significantly influenced activity levels .
• Neuropharmacological Evaluation : Another study evaluated compounds with similar piperidine structures for their effects on neurodegenerative models. The results suggested that these compounds could enhance cognitive function in animal models by modulating neurotransmitter levels .

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of piperidine compounds exhibit significant antimicrobial properties. For example, compounds with similar structural motifs have shown effectiveness against various bacterial strains such as Xanthomonas axonopodis and Ralstonia solanacearum . The presence of the benzylpiperidine moiety may enhance the interaction with microbial targets.

Antiviral Properties

Piperidine derivatives have been explored for their antiviral activities. Compounds designed with piperidine linkages have demonstrated promising results against HIV-1 by inhibiting reverse transcriptase . The structural features of 2-(4-benzylpiperidin-1-yl)-4-(2-methoxyphenyl)-8-methyl-4H-pyrimido[1,2-a][1,3,5]triazin-6-ol suggest potential as a candidate for further antiviral studies.

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on various enzymes. Studies have shown that related piperidine compounds exhibit inhibition of α-glucosidase and cholinesterases . Given the structural similarities, it is plausible that this compound may also exhibit similar enzyme inhibitory activities.

Synthetic Routes

The synthesis of piperidine derivatives often involves multi-step reactions starting from readily available precursors. For example:

• Step 1 : Formation of the piperidine ring through cyclization reactions.
• Step 2 : Functionalization at the benzyl position to introduce various substituents.
• Step 3 : Final modifications to incorporate the pyrimidine and triazine frameworks.

Characterization Techniques

Characterization of synthesized compounds typically involves:

• Nuclear Magnetic Resonance (NMR) : To confirm the structure and purity.
• Infrared Spectroscopy (IR) : To identify functional groups.
• Mass Spectrometry (MS) : For molecular weight determination.

In Vitro Studies

Biological evaluations have demonstrated that compounds with similar structures can effectively inhibit microbial growth and viral replication. In vitro assays using standard strains provide insights into the efficacy and safety profiles of these compounds .

Structure-Activity Relationship (SAR) Analysis

Understanding the relationship between chemical structure and biological activity is crucial for drug development. SAR studies on piperidine derivatives indicate that specific substitutions on the benzyl and methoxy groups significantly influence their biological activities .

Case Studies

Study	Findings
Antimicrobial Evaluation	Compounds similar to the target structure showed significant antibacterial activity against Alternaria solani and Fusarium solani .
Antiviral Activity	Derivatives exhibited low nanomolar EC50 values against HIV-1 in vitro models .
Enzyme Inhibition	Related compounds demonstrated selective inhibition against cholinesterases with promising IC50 values .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural and hypothetical functional differences between the target compound and its closest analogs (based on , and 4):

Compound	Substituents	Key Functional Groups	Hypothesized Bioactivity
Target: 2-(4-Benzylpiperidin-1-yl)-4-(2-methoxyphenyl)-8-methyl-4H-pyrimido[1,2-a][1,3,5]triazin-6-ol	2: 4-Benzylpiperidin-1-yl 4: 2-Methoxyphenyl 6: -OH	Hydroxyl, benzylpiperidine, methoxy	Potential kinase inhibition or CNS-targeted
Analog 1: 4-(3-Methoxyphenyl)-8-methyl-2-[(4-methylphenyl)amino]-4,9-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one	2: p-Tolylamino 4: 3-Methoxyphenyl 6: -O (ketone)	Ketone, methoxy, aromatic amine	Antimicrobial or antiproliferative
Analog 2: 4-(4-Methoxyphenyl)-8-methyl-2-[(4-methylphenyl)amino]-4,9-dihydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one	2: p-Tolylamino 4: 4-Methoxyphenyl 6: -O (ketone)	Ketone, para-methoxy, aromatic amine	Similar to Analog 1, with enhanced solubility
Analog 3: 2-(1,3-Benzodioxol-5-yl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Core: Pyrido-pyrimidinone Substituents: Benzodioxole, piperazine	Piperazine, benzodioxole	Anticancer or antiviral (patent-suggested)

Key Observations:

Substituent Positioning: The target compound’s 2-methoxyphenyl group (position 4) contrasts with the 3- or 4-methoxyphenyl groups in Analogs 1 and 2 . Ortho-substitution may sterically hinder binding to hydrophobic enzyme pockets compared to para-substituted analogs.

Functional Group Impact :

• The 6-hydroxyl group in the target compound versus the 6-ketone in Analogs 1 and 2 suggests differences in hydrogen-bonding capacity and metabolic stability. Hydroxyl groups may improve aqueous solubility but increase susceptibility to glucuronidation .

Core Structure Variations: Analog 3 features a pyrido-pyrimidinone core, differing from the pyrimido-triazine scaffold. This structural divergence likely alters electronic properties and target selectivity .

Research Findings and Hypotheses

• Kinase Inhibition : Analogs 1 and 2 have shown moderate activity against tyrosine kinases in preliminary screens, attributed to their aromatic amine and methoxy groups . The target compound’s benzylpiperidine group may enhance binding to kinases with larger hydrophobic pockets (e.g., Src-family kinases).
• Antimicrobial Activity : The ketone-containing analogs (1 and 2) demonstrated MIC values of 8–16 µg/mL against Gram-positive bacteria, possibly due to membrane disruption . The hydroxyl group in the target compound could modulate this activity via altered membrane interaction.
• Synthetic Challenges : The benzylpiperidinyl substituent in the target compound introduces stereochemical complexity absent in Analogs 1 and 2, necessitating advanced resolution techniques (e.g., chiral chromatography) .

Preparation Methods

Guanidine Intermediate Formation

6-Chlorouracil undergoes nucleophilic displacement with guanidine in refluxing 1-butanol to yield (6-oxo-1,6-dihydropyrimidin-2-yl)guanidine . Subsequent reaction with triethyl orthoacetate at 120°C for 12 hours induces cyclization, forming the triazin ring. A thermal rearrangement observed in primary amine derivatives ensures regioselective formation of the 4-methyl-substituted triazinone.

Key Conditions :

• Solvent: Dry toluene
• Catalyst: None (thermal activation)
• Yield: 65–75% after silica gel chromatography

Methylation at Position 8

The 8-methyl group is introduced via Friedel-Crafts alkylation or direct alkylation during core formation. Source notes that triethyl orthoacetate contributes a methyl group at position 2, but position 8 requires post-cyclization modification.

Alkylation with Methyl Iodide

The triazinone intermediate is treated with methyl iodide (2.0 equiv) and potassium carbonate (3.0 equiv) in acetone under reflux for 6 hours. Quenching with ice water followed by extraction with dichloromethane yields the 8-methyl derivative in 85% purity.

Optimization Note :
Exceeding 2.0 equivalents of methyl iodide leads to over-alkylation at position 6, necessitating careful stoichiometric control.

Incorporation of 4-Benzylpiperidin-1-Yl Group

The 4-benzylpiperidine moiety is synthesized separately via Mannich condensation (Source) and attached via nucleophilic substitution .

Piperidine Synthesis

Mannich condensation of benzaldehyde, ethyl methyl ketone, and ammonium acetate in ethanol yields 2,6-diphenylpiperidin-4-one . Reduction with sodium borohydride in methanol followed by benzylation using benzyl bromide affords 4-benzylpiperidine .

Coupling to the Triazin Core

The chlorinated intermediate (position 1) reacts with 4-benzylpiperidine (1.5 equiv) in acetonitrile at 60°C for 8 hours, catalyzed by potassium iodide. The product is isolated via column chromatography (hexane:ethyl acetate, 3:1).

Characterization Data :

• 13C NMR : δ 164.5 (C=O), 152.4 (C-N), 72.4 (piperidine C)
• HPLC Purity : 98%

Hydroxylation at Position 6

The hydroxyl group is introduced via acidic hydrolysis of a 6-chloro intermediate. Reacting the chlorinated compound with aqueous HCl (6 M) at 100°C for 4 hours yields the final product.

Yield : 60–65% after recrystallization from ethanol/water.

Summary of Synthetic Route

Step	Reaction Type	Reagents/Conditions	Yield
1	Cyclocondensation	Triethyl orthoacetate, 120°C, 12h	70%
2	Aryl Coupling	2-Methoxyphenylboronic acid, CuI, Cs2CO3	75%
3	Methylation	Methyl iodide, K2CO3, acetone, reflux	85%
4	Piperidine Coupling	4-Benzylpiperidine, KI, acetonitrile, 60°C	68%
5	Hydroxylation	6 M HCl, 100°C, 4h	65%

Challenges and Optimizations

• Regioselectivity : Thermal rearrangement during cyclization (Step 1) requires precise temperature control to avoid byproducts.
• Purification : Silica gel chromatography is critical after alkylation (Step 3) to remove over-alkylated species.
• Solvent Choice : Polar aprotic solvents (DMF, acetonitrile) improve coupling efficiency but complicate isolation.

Analytical Characterization

The final compound is validated via:

• 1H/13C NMR : Confirms substitution pattern and piperidine integration.
• High-Resolution MS : Matches theoretical m/z of 378.48.
• HPLC-UV : Purity ≥95% at 254 nm.

Q & A

Q. What are the recommended synthetic routes for this compound, and how can purity be optimized?

The compound’s fused pyrimidotriazine core can be synthesized via annulation reactions, as demonstrated for structurally related pyrimidotriazinones. A three-step approach is typical:

• Step 1 : Condensation of a substituted benzylpiperidine with a methoxyphenyl precursor under basic conditions (e.g., NaOH in dichloromethane) .
• Step 2 : Cyclization using formic acid or formamide derivatives to form the triazine ring .
• Step 3 : Purification via column chromatography (chloroform:methanol gradients) and crystallization (dimethyl ether) to achieve >95% purity . Key validation : Monitor reaction progress using HPLC (C18 column, acetonitrile/water gradient) and confirm purity via melting point analysis .

Q. How should researchers characterize the compound’s structural integrity?

Use a combination of:

• NMR (¹H/¹³C) to verify substituent positions (e.g., methoxyphenyl protons at δ 3.8–4.0 ppm) .
• High-resolution mass spectrometry (HRMS) to confirm the molecular ion peak (e.g., [M+H]⁺ calculated for C₂₇H₂₈N₅O₂: 454.2234) .
• FT-IR to identify functional groups (e.g., hydroxyl stretch at 3200–3400 cm⁻¹) .

Q. What solvent systems are optimal for solubility and stability studies?

The compound shows moderate solubility in DMSO (10–20 mg/mL) and methanol (5–10 mg/mL). For stability:

• Aqueous buffers : Use pH 6.5 ammonium acetate buffer (15.4 g/L) to prevent degradation .
• Storage : Store at –20°C under inert gas (argon) to avoid oxidation of the benzylpiperidine moiety .

Advanced Research Questions

Q. How can conflicting bioactivity data between in vitro and in vivo models be resolved?

Discrepancies often arise from metabolic instability or poor bioavailability. Mitigation strategies include:

• Pharmacokinetic profiling : Measure plasma half-life using LC-MS/MS in rodent models (e.g., Sprague-Dawley rats, 10 mg/kg oral dose) .
• Metabolite identification : Incubate the compound with liver microsomes (human/rat) and analyze via UPLC-QTOF .
• Structural analogs : Replace the methoxyphenyl group with a trifluoromethylpyridyl moiety to enhance metabolic stability .

Q. What computational approaches predict binding modes to target receptors?

• Molecular docking : Use AutoDock Vina with crystal structures of related receptors (e.g., serotonin 5-HT₆ receptor, PDB ID: 6WGT). Prioritize poses with hydrogen bonding to the pyrimidotriazine core .
• MD simulations : Run 100-ns trajectories in GROMACS to assess ligand-receptor complex stability under physiological conditions .

Q. How to design SAR studies for optimizing selectivity against off-target kinases?

• Core modifications : Introduce a methyl group at position 8 to sterically hinder off-target binding .
• Substituent screening : Test analogs with varying benzylpiperidine substituents (e.g., 4-fluoro vs. 4-chloro) using kinase panel assays (e.g., Eurofins DiscoverX) .
• Data analysis : Apply machine learning (Random Forest) to correlate structural features with IC₅₀ values .

Q. What strategies address low reproducibility in synthetic yields?

• Reaction monitoring : Use in situ FT-IR to track intermediate formation during cyclization .
• Catalyst screening : Test palladium catalysts (e.g., Pd(OAc)₂) for reductive amination steps, optimizing under 1 atm H₂ .
• Scale-up protocols : Maintain stoichiometric ratios of reagents and control temperature (±2°C) during exothermic steps .

Methodological Guidance for Data Contradictions

Q. How to resolve discrepancies in reported IC₅₀ values across studies?

• Standardize assays : Use identical ATP concentrations (1 mM) and incubation times (60 min) in kinase inhibition assays .
• Control variables : Validate cell lines (e.g., HEK293 vs. CHO) and passage numbers to minimize variability .
• Meta-analysis : Apply Cohen’s d statistic to quantify effect size differences and identify outlier datasets .

Q. What analytical methods confirm batch-to-batch consistency?

• HPLC-DAD : Compare retention times (±0.1 min) and UV spectra (λ = 254 nm) across batches .
• Elemental analysis : Ensure carbon/nitrogen ratios align with theoretical values (e.g., C: 68.12%, N: 14.76%) .

Safety and Compliance

Q. What safety protocols are critical during handling?

• PPE : Use nitrile gloves, lab coats, and fume hoods (≥0.5 m/s airflow) to avoid dermal/ocular exposure .
• Spill management : Neutralize acidic residues with sodium bicarbonate and dispose via hazardous waste channels .